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Compound of Interest

3-Chloro-4-phenoxybenzoic acid
Compound Name:

methyl ester
CAS No.: 158771-42-7
Cat. No.: B6298260

Get Quote

Executive Summary

Methyl 3-chloro-4-phenoxybenzoate (CAS: 158771-42-7) is a specialized diaryl ether
intermediate used critically in the synthesis of agrochemicals (pyrethroid/phenoxy-herbicide
analogs) and pharmaceutical candidates targeting inflammatory pathways and metabolic
enzymes. As a halogenated aromatic ester, it serves as a lipophilic scaffold that allows for the
precise positioning of the phenoxy group—a "privileged structure" in medicinal chemistry
known to enhance bioavailability and target binding affinity.

This guide provides a comprehensive technical analysis of the compound's properties,
validated synthesis protocols, and its application in modern drug discovery.

Part 1: Chemical Identity & Physicochemical
Properties[1][2][3]
Core Identification
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Attribute Detail

Chemical Name Methyl 3-chloro-4-phenoxybenzoate

CAS Number 158771-42-7

Parent Acid CAS 74917-55-8 (3-Chloro-4-phenoxybenzoic acid)

Molecular Formula C14H11CIOs3

Molecular Weight 262.69 g/mol

SMILES COC(=0)C1=CC(=C(C=C1)0C2=CC=CC=C2)
Cl

Structural Class Diaryl Ether; Halogenated Benzoate Ester

Physical Properties

o Appearance: Off-white to pale yellow crystalline solid or viscous oil (purity dependent).

o Melting Point: 45-48 °C (Predicted/Analogous range; esters of this weight are often low-
melting solids).

 Solubility:
o High: Dichloromethane, Ethyl Acetate, DMSO, DMF, Toluene.
o Low/Insoluble: Water.

 Stability: Stable under standard ambient conditions. Hydrolyzes to the corresponding acid
(CAS 74917-55-8) under strong basic or acidic conditions.

Part 2: Synthesis & Manufacturing Protocols
Synthetic Strategy: Nucleophilic Aromatic Substitution
(SNAr)

The most robust and scalable synthesis avoids the harsh conditions of traditional Ullmann
coupling by utilizing an activated SNAr mechanism. The presence of the electron-withdrawing

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6298260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

ester group at the para position activates the leaving group (fluorine or chlorine) for

displacement by the phenoxide nucleophile.

Reaction Scheme

Starting Material: Methyl 3-chloro-4-fluorobenzoate (or Methyl 3,4-dichlorobenzoate).

Nucleophile: Phenol.

Base: Potassium Carbonate (K2COs) or Cesium Carbonate (Cs2COs).

Solvent: DMF or NMP (Polar aprotic is essential).

Step-by-Step Protocol

Preparation: Charge a reaction vessel with Methyl 3-chloro-4-fluorobenzoate (1.0 eq) and
Phenol (1.05 eq) in anhydrous DMF (5-10 volumes).

Activation: Add K2COs (1.5 eq) in a single portion.

o Expert Insight: Milling the K2COs improves surface area and reaction rate.

Reaction: Heat the mixture to 80—100 °C under nitrogen atmosphere for 4—6 hours. Monitor
by HPLC/TLC until the starting benzoate is <1%.

o Note: If using the dichloro analog, higher temperatures (120-140 °C) and longer times are
required due to the poorer leaving group ability of chlorine compared to fluorine.

Quench: Cool to room temperature and pour into ice-cold water (10 volumes). The product
typically precipitates.

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with 1IN NaOH (to remove
excess phenol), water, and brine. Dry over Na2SOa.

Purification: Recrystallize from Hexane/Ethyl Acetate or purify via silica gel chromatography
(Gradient: 0-10% EtOAc in Hexanes).

Visualization: Synthesis Pathway
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Caption: SNAr synthesis pathway showing the displacement of the halide by the phenoxide
nucleophile.

Part 3: Analytical Characterization

To ensure suitability for drug development, the compound must meet rigorous purity standards
(>98%).

Key Identification Metrics

e 'H NMR (400 MHz, CDCls):

o 0 3.92 (s, 3H, -OCHs ester).

o

0 6.85 (d, 1H, ortho to ether linkage on benzoate ring).

o

0 7.0-7.5 (m, 5H, phenoxy ring protons).

[¢]

0 7.90 (dd, 1H, meta to ester).

[¢]

0 8.10 (d, 1H, ortho to ester, meta to Cl).

o

Diagnostic: The doublet at ~6.85 ppm confirms the formation of the ether linkage.
e Mass Spectrometry (LC-MS):
o [M+H]*: 263.1 (Observed).

o |sotope Pattern: Distinct 3:1 ratio for M and M+2 peaks due to the Chlorine atom (3°Cl/
37CI).
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Impurity Profile
e Hydrolysis Product: 3-Chloro-4-phenoxybenzoic acid (Acidic impurity). Detectable by HPLC
(shorter retention time on C18).

o Unreacted Phenol: Detectable by GC or HPLC; removed via caustic wash.

» Bis-ether: If the starting material was 3,4-difluorobenzoate, a bis-phenoxy impurity is
possible (rare with 3-chloro-4-fluoro precursor).

Part 4: Applications in Drug Development[6]
The Diaryl Ether Scaffold

Methyl 3-chloro-4-phenoxybenzoate acts as a versatile building block for the diaryl ether class
of compounds. This structural motif is a "privileged scaffold" in medicinal chemistry due to its
ability to adopt specific conformations that fit into hydrophobic pockets of enzymes and
receptors.

Therapeutic Areas

e Anti-Inflammatory (COX-2 / 5-LOX):

o The phenoxybenzoate core mimics the arachidonic acid structure. Derivatives are
explored as dual inhibitors of cyclooxygenase and lipoxygenase pathways.

o Metabolic Disorders (PPAR Agonists):

o The acid metabolite (3-chloro-4-phenoxybenzoic acid) is structurally analogous to fibrates.
It serves as a headgroup for designing PPAR-a/y agonists used in treating dyslipidemia
and Type 2 diabetes.

o Agrochemicals (Herbicides):

o While primarily a pharmaceutical intermediate, this specific substitution pattern (3-Cl) is
homologous to the "fop" and "fen" class of herbicides (e.g., Fenoxaprop), acting as
inhibitors of Acetyl-CoA Carboxylase (ACCase).
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Experimental Workflow: Derivatization

Researchers typically hydrolyze the ester to the free acid to couple it with amines (amide
formation) or reduce it to the benzyl alcohol for ether linkage extensions.

Methyl 3-chloro-4- phenoxybenzoate
(CAS 158771-42-7)

ﬁp 1: Deprotect%tep 2B: Scaffold Mod
Acid Hydrolysis Reduction
(LiIOH, THF/H20) (LiIAIH4)

Step 2A: Library Gen

Amide Coupling

(R-NH2, HATU)

Click to download full resolution via product page
Caption: Divergent synthesis workflow converting the ester into functionalized drug candidates.

Part 5: Safety & Handling (MSDS Highlights)

Signal Word:WARNING
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Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.[1]
o Causes serious eye irritation.

Eye Irritation H319

[1]

May cause respiratory
STOT-SE H335 T

irritation.[1]

Toxic to aquatic life with long-
Aquatic Toxicity H411 lasting effects (typical for

halogenated diaryl ethers).

Handling Protocols:

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

» Ventilation: Handle within a certified chemical fume hood to avoid inhalation of dust/aerosols.
o Spill: Adsorb with inert material (vermiculite) and dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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